Cas no 2229615-16-9 (methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-oxopropanoate)

• Product Name: methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-oxopropanoate
• CAS No: 2229615-16-9
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 5845217
• PubChem ID: 165708110
• Update Time: 2025-06-08

methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-oxopropanoate
• EN300-1886215
• 2229615-16-9
• methyl 3-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)-3-oxopropanoate

• Inchi： 1S/C16H21NO5/c1-10-8-11(13(18)9-14(19)21-5)6-7-12(10)17-15(20)22-16(2,3)4/h6-8H,9H2,1-5H3,(H,17,20)
• InChI Key： YBTFYISDLMGGSJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(CC(=O)OC)=O)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.7Ų

Additional information on methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-oxopropanoate

Comprehensive Overview of Methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-oxopropanoate (CAS No. 2229615-16-9)

The compound methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-oxopropanoate (CAS No. 2229615-16-9) is a specialized organic intermediate with significant applications in pharmaceutical synthesis and fine chemical manufacturing. Its molecular structure features a tert-butoxycarbonyl (Boc) protected amine group, a 3-methylphenyl moiety, and a 3-oxopropanoate ester, making it a versatile building block for drug discovery and development. Researchers and industry professionals frequently search for this compound due to its role in synthesizing bioactive molecules, particularly in the fields of oncology and neurology.

In recent years, the demand for Boc-protected intermediates like methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-oxopropanoate has surged, driven by advancements in peptide synthesis and small-molecule therapeutics. The tert-butoxycarbonyl group is widely recognized for its stability under basic conditions and ease of deprotection, which aligns with modern green chemistry principles. This compound’s unique structure also makes it a candidate for studying enzyme inhibition and receptor modulation, topics frequently explored in academic and industrial research.

From an analytical perspective, CAS No. 2229615-16-9 is characterized by its high purity and compatibility with common chromatographic techniques such as HPLC and LC-MS. These attributes are critical for quality control in pharmaceutical production, where impurities must be minimized to meet regulatory standards. Users often inquire about its solubility (e.g., in DMSO or methanol) and storage conditions (typically 2–8°C under inert atmosphere), reflecting practical concerns in laboratory handling.

The growing interest in structure-activity relationship (SAR) studies has further highlighted the importance of this compound. Its 3-oxopropanoate ester group serves as a key functional handle for further derivatization, enabling the creation of libraries of analogs for screening. This aligns with current trends in high-throughput screening (HTS) and fragment-based drug design, which dominate contemporary drug discovery pipelines.

Another hot topic tied to methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-oxopropanoate is its potential role in prodrug development. The ester moiety can be hydrolyzed in vivo to release active metabolites, a strategy increasingly employed to improve drug bioavailability. Searches for prodrug optimization and esterase-sensitive linkers often intersect with discussions about this compound’s utility.

In summary, CAS No. 2229615-16-9 represents a critical tool for medicinal chemists, combining synthetic flexibility with robust protective group chemistry. Its relevance to cutting-edge research areas—such as targeted drug delivery and bioconjugation—ensures its continued prominence in scientific literature and industrial applications. Future studies may explore its use in biodegradable polymers or covalent inhibitor design, further expanding its impact.